4-Amino-5-methyl-2-phenylpyridine

• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 5-methyl-2-phenylpyridin-4-amine
• InChI: InChI=1S/C12H12N2/c1-9-8-14-12(7-11(9)13)10-5-3-2-4-6-10/h2-8H,1H3,(H2,13,14)
• InChI Key: XITLWOWVHPIORG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1N)C2=CC=CC=C2

Description

4-Amino-5-methyl-2-phenylpyridine is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenylboronic acid (188 mg, 1.5 mmol, 1.1 equiv.) and 11 (200 mg, 1.4 mmol, 1.0 equiv.) were dissolved in benzene (5 mL). Aqueous Na2CO3 (1 mL) was then added, followed by Pd(PPh3)4 (324 mg, 0.28 mmol, 0.2 equiv.). The resulting mixture was refluxed for 16 hours. The reaction mixture was dissolved in ethyl acetate and washed with water. The organic extract was dried over Na2SO4 and the solvent evaporated. The crude material was purified by reverse phase HPLC (Acetonitrile/water/TFA), to give 12 as a colorless solid (160 mg, 0.87 mmol, HPLC Rt=3.373 minutes; FIA ES+ 185.1, ES− not observed).